Cas no 13872-98-5 (3,7,9-trimethoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one)

• Product Name: 3,7,9-trimethoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one
• CAS No: 13872-98-5
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 2067389
• PubChem ID: 14760831
• Update Time: 2025-04-21

3,7,9-trimethoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one Chemical and Physical Properties

Names and Identifiers

• 3,7,9-trimethoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one
• 3,7,9-Trimethoxy-1-methyl-benzo[c]chromen-6-on
• 3,7,9-trimethoxy-1-methyl-benzo[c]chromen-6-one
• alternariol trimethyl ether
• Alternariol-trimethylaether
• 3,5,4'-Trimethoxy-6'-methyl-dibenzo-alpha-pyron
• tri-O-methylalternariol
• O,O,O-Trimethylalternariol
• 13872-98-5
• Alternariol, O,O,O-trimethyl-
• 3,7,9-Trimethoxy-1-methyl-6H-dibenzo(b,d)pyran-6-one
• 6H-Dibenzo(b,d)pyran-6-one, 3,7,9-trimethoxy-1-methyl-
• Q27894319
• UNII-1558IQ9O4S
• 1558IQ9O4S

• Inchi： 1S/C17H16O5/c1-9-5-10(19-2)8-14-15(9)12-6-11(20-3)7-13(21-4)16(12)17(18)22-14/h5-8H,1-4H3
• InChI Key： JCDZCINPOHYFPL-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C2C(C)=CC(=CC1=2)OC)OC)OC)=O

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives